Cas no 1082766-19-5 (1,5,6-Trimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

1,5,6-Trimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid structure
1082766-19-5 structure
Product Name:1,5,6-Trimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
CAS No:1082766-19-5
MF:C9H11NO3
MW:181.188542604446
CID:1087572
PubChem ID:23587777
Update Time:2025-04-20

1,5,6-Trimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,5,6-Trimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
    • 1,5,6-trimethyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid(SALTDATA: FREE)
    • 1,5,6-trimethyl-2-oxopyridine-3-carboxylic acid
    • 1,5,6-TRIMETHYL-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXYLIC ACID
    • AG-D-24482
    • Ambcb4030616
    • CTK4A5940
    • MolPort-016-631-234
    • SureCN2736526
    • SCHEMBL2736526
    • DTXSID50635088
    • 1,5,6-Trimethyl-2-oxo-1,2-dihydropyridine-3-carboxylicacid
    • MFCD11505293
    • BS-36863
    • 1082766-19-5
    • AKOS006323545
    • CS-0335459
    • MDL: MFCD11505293
    • Inchi: 1S/C9H11NO3/c1-5-4-7(9(12)13)8(11)10(3)6(5)2/h4H,1-3H3,(H,12,13)
    • InChI Key: DWIQEQKBANFFBQ-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=O)O)=CC(C)=C(C)N1C

Computed Properties

  • Exact Mass: 181.07389321g/mol
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 363.2±35.0 °C at 760 mmHg
  • Flash Point: 173.5±25.9 °C
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

1,5,6-Trimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid Security Information

1,5,6-Trimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid Pricemore >>

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